![molecular formula C21H16ClN7O2S B2608181 N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide CAS No. 1170592-20-7](/img/structure/B2608181.png)
N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide
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Description
N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C21H16ClN7O2S and its molecular weight is 465.92. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity A series of derivatives including N-(1-(1-(4-chlorophenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-(thiophen-2-yl)acetamide has been synthesized, focusing on their potential antitumor activity. In vitro evaluations were conducted against human breast adenocarcinoma cell lines (MCF7), showing that some derivatives exhibited mild to moderate antitumor activity compared to doxorubicin, a reference antitumor agent. Among these, a specific derivative was identified as having the most significant activity, with an IC50 value comparable to established treatments (El-Morsy et al., 2017).
Anti-inflammatory Activity Derivatives of this compound have also been explored for their anti-inflammatory properties. A study on eight derivatives showed that some compounds displayed significant anti-inflammatory activity, with three derivatives standing out for their effects. This suggests potential applications in treating conditions associated with inflammation (Sunder & Maleraju, 2013).
Antimicrobial and Anticancer Agents Further research into the chemical derivatives of this compound has led to the development of novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives, showing potential as both antimicrobial and anticancer agents. These compounds were synthesized and characterized, with some displaying higher anticancer activity than doxorubicin, the reference drug, and also demonstrating good to excellent antimicrobial activity (Hafez et al., 2016).
Coordination Complexes and Antioxidant Activity The synthesis and characterization of pyrazole-acetamide derivatives have led to the development of novel Co(II) and Cu(II) coordination complexes. These complexes have been examined for their antioxidant activity, showing significant effects. This highlights the potential for these compounds in oxidative stress-related applications, offering a pathway for the development of new antioxidant agents (Chkirate et al., 2019).
Properties
IUPAC Name |
N-[2-[1-(4-chlorophenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClN7O2S/c1-12-9-17(24-18(30)10-15-3-2-8-32-15)29(27-12)21-25-19-16(20(31)26-21)11-23-28(19)14-6-4-13(22)5-7-14/h2-9,11H,10H2,1H3,(H,24,30)(H,25,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRHVOPMHBHEKBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)CC2=CC=CS2)C3=NC4=C(C=NN4C5=CC=C(C=C5)Cl)C(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClN7O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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